Ethyl 1-(2-amino-4-nitrophenyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-amino-4-nitrophenyl)piperidine-4-carboxylate
• InChI: InChI=1S/C14H19N3O4/c1-2-21-14(18)10-5-7-16(8-6-10)13-4-3-11(17(19)20)9-12(13)15/h3-4,9-10H,2,5-8,15H2,1H3
• InChI Key: JNXOKTJJTCLQNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C14H19N3O4
• DSSTOX Substance ID: DTXSID50677766
• Molecular Weight: 293.32 g/mol
• CAS RN: 1221792-44-4

Description

This compound contains a piperidine ring, which is a common structure in many pharmaceuticals due to its ability to mimic the basic structure of many bioactive compounds. It also contains a nitrophenyl group, which is a common functional group in many dyes and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the piperidine ring and the nitrophenyl group. The piperidine ring is a saturated cyclic compound, which means it is likely to be fairly rigid. The nitrophenyl group is an aromatic ring, which could participate in pi stacking interactions and could influence the overall shape of the molecule.

Chemical Reactions Analysis

The nitro group in the nitrophenyl part of the molecule is often reactive. It can undergo reduction reactions to form amines. The piperidine ring can act as a nucleophile in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the nitrophenyl group could make the compound more polar, while the piperidine ring could contribute to its hydrophobicity.

Scientific Research Applications

Carboxyl-Group Protection in Peptide Synthesis

A study by M. J. Amaral (1969) discusses the use of the 2-(p-nitrophenylthio)ethyl group for carboxyl-group protection in peptide synthesis, indicating the relevance of nitrophenyl and ethyl groups in developing synthetic methodologies for peptides (Amaral, 1969).

Ionic Liquid Effects on Reaction Rates

The influence of ionic liquids on the reaction rates of p-nitrophenyl acetate with secondary alicyclic amines, including piperidine, was examined by Daniela Millán et al. (2013), highlighting the interactions between nitrophenyl compounds and amines in various solvents (Millán et al., 2013).

Antimicrobial Activity of Substituted Derivatives

A publication by R. Faty et al. (2010) describes the synthesis of new substituted derivatives starting from a related ethyl carboxylate compound, which showed antimicrobial activities, underscoring the potential biological applications of such chemical structures (Faty et al., 2010).

Polymer-Based Magnetic Resonance Imaging (MRI)

Lixia Huang and colleagues (2015) explored organic radical contrast agents based on polyacetylenes containing piperidine groups for targeted MRI/optical imaging of tumors, demonstrating the application of piperidine derivatives in medical imaging technologies (Huang et al., 2015).

Organic Synthesis and Biological Activities

Further research includes the synthesis of pyranpyrazole derivatives as corrosion inhibitors (P. Dohare et al., 2017), indicating the versatility of nitrophenyl and piperidine-based compounds in creating materials with potential industrial applications (Dohare et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain piperidine rings work by mimicking the structure of bioactive compounds and interacting with biological receptors.

Future Directions

Future research could involve studying the biological activity of this compound, as well as optimizing its synthesis. The piperidine ring and nitrophenyl group are both common features in pharmaceuticals, so this compound could have potential as a therapeutic agent.